Cas no 72297-05-3 (7-Aminobenzoapyrene)

• Product Name: 7-Aminobenzoapyrene
• CAS No: 72297-05-3
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 549434
• PubChem ID: 12553000
• Update Time: 2025-04-19

7-Aminobenzoapyrene Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-7-amine
• 7-Aminobenzo[a]pyrene
• 3-[(4-Benzoylbenzoyl)amino]-D,L-alanine
• 7-Aminobenzo[a]pyren
• 72297-05-3
• DTXSID60502297
• Benzo[pqr]tetraphen-7-amine
• FT-0661585
• AKOS030240530
• 7-Aminobenzoapyrene

• Inchi： 1S/C20H13N/c21-18-6-2-5-15-16-10-9-13-4-1-3-12-7-8-14(11-17(15)18)20(16)19(12)13/h1-11H,21H2
• InChI Key： CYLGRLTVDYSTRG-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2=C1C=C1C=CC3=CC=CC4=CC=C2C1=C43

Computed Properties

• Exact Mass: 267.10500
• Monoisotopic Mass: 267.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 203-204°C
• Boiling Point: 530.0±19.0 °C at 760 mmHg
• Flash Point: 306.0±16.8 °C
• Refractive Index: 1.931
• PSA: 26.02000
• LogP: 5.90060
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

7-Aminobenzoapyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes